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Compound of Interest

Compound Name:
N-(6-Bromohexyl)-2-

hydroxybenzamide

Cat. No.: B11815264

Get Quote

In pharmaceutical development, the term "mechanism of action" (MoA) typically describes the

pharmacodynamic pathway of an Active Pharmaceutical Ingredient (API). However, for reactive

process intermediates and byproducts, the MoA refers to their toxicological mechanism of

action—specifically, how they interact with biological macromolecules to induce off-target

toxicity.

N-(6-Bromohexyl)-2-hydroxybenzamide (CAS: 1959004-07-9), cataloged in the industry as

Salcaprozate Impurity 7[1], is a critical process-related impurity associated with the synthesis of

Salcaprozate Sodium (SNAC) [1]. SNAC is a groundbreaking transcellular permeation

enhancer utilized in oral peptide formulations, most notably oral semaglutide (Rybelsus) [2].

While SNAC's therapeutic mechanism involves local pH buffering and peptide monomerization

to facilitate gastric absorption[2], its bromohexyl impurity presents a distinct, hazard-driven

MoA. Due to the presence of a terminal primary alkyl bromide, this molecule acts as a direct-

acting electrophile, making it a Potential Mutagenic Impurity (PMI) governed strictly by ICH M7

regulatory guidelines.
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The structural anatomy of N-(6-Bromohexyl)-2-hydroxybenzamide dictates its reactivity. The

molecule consists of two distinct domains:

The Salicylamide Core: Provides lipophilicity and hydrogen-bonding capabilities, which can

facilitate non-specific binding to hydrophobic pockets in proteins.

The 6-Bromohexyl Tail: A 6-carbon aliphatic chain terminating in a primary bromide.

Primary alkyl halides are classic soft electrophiles. Because the bromine atom is highly

electronegative and an excellent leaving group, the C6 carbon becomes electron-deficient. In a

biological environment, this structural motif drives the molecule's MoA: Bimolecular

Nucleophilic Substitution (SN2).

Table 1: Physicochemical & Reactivity Profile
Parameter Specification / Detail

Chemical Name N-(6-Bromohexyl)-2-hydroxybenzamide

CAS Number 1959004-07-9[3]

Molecular Formula C13H18BrNO2[3]

Molecular Weight 300.19 g/mol [3]

Electrophilic Center Terminal C6 of the aliphatic chain

Primary MoA SN2 Covalent Alkylation

Biological Targets Guanine N7 (DNA), Cysteine thiols (Proteins)

Toxicological Mechanism of Action (Genotoxicity)
The biological MoA of N-(6-Bromohexyl)-2-hydroxybenzamide is defined by its capacity to

covalently alkylate DNA. When this impurity enters a cell, it bypasses metabolic activation (it is

a direct-acting mutagen) and interacts directly with the nucleophilic centers of DNA.

The Causality of DNA Damage: The most nucleophilic site in double-stranded DNA is the N7

position of Guanine. The lone pair of electrons on the N7 nitrogen attacks the electrophilic C6
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carbon of the impurity's tail. As the transition state forms, the carbon-bromine bond breaks,

expelling the bromide ion. This results in a bulky, covalent N7-alkylguanine adduct.

This adduction destabilizes the N-glycosidic bond connecting the guanine base to the DNA

sugar backbone, leading to spontaneous depurination (loss of the base). During DNA

replication, polymerases encounter this apurinic site and often insert an incorrect nucleotide

(typically adenine), resulting in a permanent G:C to T:A transversion mutation.
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Fig 1: SN2 nucleophilic substitution pathway driving the genotoxic mechanism of action.

Regulatory Thresholds & The Analytical Challenge
Because oral peptide formulations require massive doses of SNAC (e.g., 300 mg per tablet for

Rybelsus)[2], the presence of this mutagenic impurity must be controlled to exceptionally low

levels. Under ICH M7 guidelines, the Threshold of Toxicological Concern (TTC) for a lifetime

drug is 1.5 µ g/day .
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Causality in Analytical Strategy: If the daily intake of SNAC is 300 mg, the maximum allowable

concentration of N-(6-Bromohexyl)-2-hydroxybenzamide in the API is calculated as: (1.5 µg /

300,000 µg) = 5 parts per million (ppm). Standard HPLC-UV cannot reliably quantify 5 ppm of a

structurally similar impurity without severe matrix interference from the massive API peak.

Therefore, highly selective UHPLC-MS/MS (Multiple Reaction Monitoring) is strictly required.

Table 2: ICH M7 TTC Limits for Alkyl Halide Impurities
Clinical Dosing Duration

Allowable Daily Intake (µ
g/day )

Max Limit in 300 mg SNAC
Dose (ppm)

≤ 1 month 120 400 ppm

> 1 to ≤ 10 years 10 33.3 ppm

> 10 years to lifetime 1.5 5.0 ppm

Self-Validating Experimental Protocols
Protocol A: In Vitro GSH Trapping Assay (Validating the
Electrophilic MoA)
To empirically confirm the SN2 reactivity of this impurity, a Glutathione (GSH) trapping assay is

utilized. GSH acts as a surrogate for biological nucleophiles.

Step 1 (Incubation): Incubate 10 µM of N-(6-Bromohexyl)-2-hydroxybenzamide with 5 mM

reduced GSH in 100 mM Potassium Phosphate buffer (pH 7.4) at 37°C.

Step 2 (Time-Course Sampling): Extract 50 µL aliquots at 0, 15, 30, and 60 minutes. Quench

immediately in 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal

standard (SIL-IS).

Step 3 (Centrifugation): Spin at 14,000 x g for 10 minutes to remove buffer salts and stabilize

the adduct.

Step 4 (LC-MS/MS Analysis): Scan for the GSH-adduct mass shift. The expected precursor

mass is 527 m/z (300[Impurity] + 307 [GSH] - 80 [HBr leaving group]).

Self-Validation System:
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Positive Control: Run a parallel incubation with 1-bromohexane to verify system

nucleophilicity.

Negative Control: Incubate the impurity in buffer without GSH to rule out spontaneous

hydrolysis.

Protocol B: UHPLC-MS/MS Quantification in SNAC API
Step 1 (Sample Prep): Dissolve 100 mg of SNAC API in 10 mL of 50:50 Water:Acetonitrile.

Spike with 50 ng of d4-N-(6-Bromohexyl)-2-hydroxybenzamide (SIL-IS) to correct for

matrix ion suppression.

Step 2 (Chromatography): Inject 2 µL onto a sub-2 µm C18 column. Utilize a steep gradient

of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile

Phase B) to elute the impurity away from the massive SNAC peak.

Step 3 (Detection): Operate the mass spectrometer in Positive ESI MRM mode. Monitor the

transition of the protonated precursor [M+H]+ (m/z 300.0 for the 79Br isotope) to the stable

salicylamide fragment (m/z 121.0).

Self-Validation System:

System Suitability: Inject a Limit of Quantitation (LOQ) standard at 1 ppm to ensure

Signal-to-Noise (S/N) > 10.

Orthogonal Recovery: Perform matrix spike recovery experiments at 50%, 100%, and

150% of the 5 ppm TTC limit. Acceptable recovery must fall strictly between 80-120%.

Fig 2: Self-validating LC-MS/MS analytical workflow for sub-ppm impurity quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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